N-(2-methoxyethyl)-2-methyl-1,3-oxazole-4-carboxamide

• IUPAC Name: N-(2-methoxyethyl)-2-methyl-1,3-oxazole-4-carboxamide
• InChI: InChI=1S/C8H12N2O3/c1-6-10-7(5-13-6)8(11)9-3-4-12-2/h5H,3-4H2,1-2H3,(H,9,11)
• InChI Key: RNUODZZDDJHPFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CO1)C(=O)NCCOC
• Molecular Formula: C8H12N2O3
• Molecular Weight: 184.19 g/mol

Description

N-(2-methoxyethyl)-2-methyl-1,3-oxazole-4-carboxamide is a chemical compound with a unique structure that includes an oxazole ring, a methoxyethyl group, and a carboxamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-methoxyethyl)-2-methyl-1,3-oxazole-4-carboxamide typically involves the reaction of 2-methyl-1,3-oxazole-4-carboxylic acid with 2-methoxyethylamine. The reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bond. The reaction conditions often include a solvent like dichloromethane and a temperature range of 0-25°C.

Industrial Production Methods

For industrial-scale production, the process may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems for reagent addition and temperature control can enhance the efficiency and scalability of the synthesis.

Chemical Reactions Analysis

Types of Reactions

N-(2-methoxyethyl)-2-methyl-1,3-oxazole-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The methoxyethyl group can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium at room temperature.

Reduction: Lithium aluminum hydride in anhydrous ether at low temperatures.

Substitution: Nucleophiles such as sodium azide in dimethylformamide (DMF) at elevated temperatures.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of azides or other substituted derivatives.

Scientific Research Applications

N-(2-methoxyethyl)-2-methyl-1,3-oxazole-4-carboxamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of N-(2-methoxyethyl)-2-methyl-1,3-oxazole-4-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The pathways involved may include inhibition of enzyme activity or alteration of signal transduction pathways, leading to the desired biological effects.

Comparison with Similar Compounds

Similar Compounds

N-(2-methoxyethyl)-2-methyl-1,3-oxazole-4-carboxamide: shares similarities with other oxazole derivatives, such as:

Uniqueness

The presence of the methoxyethyl group in this compound imparts unique properties, such as increased solubility and specific reactivity patterns, distinguishing it from other similar compounds.

This detailed article provides a comprehensive overview of this compound, covering its synthesis, reactions, applications, mechanism of action, and comparison with similar compounds